![molecular formula C22H24N2O2 B4840785 N-butyl-2-(cinnamoylamino)-3-phenylacrylamide](/img/structure/B4840785.png)
N-butyl-2-(cinnamoylamino)-3-phenylacrylamide
Overview
Description
N-butyl-2-(cinnamoylamino)-3-phenylacrylamide is a synthetic compound that belongs to the class of acrylamides. It is commonly used in scientific research as a tool to investigate the biochemical and physiological effects of different compounds on cells and tissues. The compound is synthesized using a specific method that involves the reaction of cinnamic acid with butylamine and acryloyl chloride. The resulting product has been shown to have potent activity against cancer cells and other diseases.
Mechanism of Action
The mechanism of action of N-butyl-2-(cinnamoylamino)-3-phenylacrylamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth and survival. The compound has been shown to inhibit the activity of various enzymes such as protein kinases and phosphatases, which are involved in the regulation of cell growth and survival. The compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. The compound has been shown to inhibit the growth and proliferation of cancer cells, and it has been shown to induce apoptosis in these cells. The compound has also been shown to inhibit inflammation and oxidative stress, which are involved in various diseases. The compound has also been shown to have neuroprotective effects, and it has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-butyl-2-(cinnamoylamino)-3-phenylacrylamide has several advantages for lab experiments. The compound is easy to synthesize, and it has a high yield and purity. The compound has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, there are also some limitations to using this compound in lab experiments. The compound has limited solubility in water, which can make it difficult to use in certain experiments. The compound can also be toxic at high concentrations, which can limit its use in some studies.
Future Directions
There are several future directions for research related to N-butyl-2-(cinnamoylamino)-3-phenylacrylamide. One area of research is to investigate the potential use of this compound as a treatment for cancer and other diseases. The compound has shown potent activity against cancer cells, and it has been investigated as a potential treatment for various types of cancer. Another area of research is to investigate the mechanism of action of this compound in more detail. The compound has been shown to inhibit various signaling pathways, but the exact mechanism of action is not fully understood. Finally, there is a need to investigate the potential side effects of this compound and to develop strategies to minimize these side effects.
Scientific Research Applications
N-butyl-2-(cinnamoylamino)-3-phenylacrylamide has been extensively used in scientific research as a tool to investigate the biochemical and physiological effects of different compounds on cells and tissues. The compound has been shown to have potent activity against cancer cells, and it has been used in various in vitro and in vivo studies to investigate the mechanism of action of different compounds. The compound has also been used in studies related to inflammation, oxidative stress, and other diseases.
Properties
IUPAC Name |
(Z)-N-butyl-3-phenyl-2-[[(E)-3-phenylprop-2-enoyl]amino]prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c1-2-3-16-23-22(26)20(17-19-12-8-5-9-13-19)24-21(25)15-14-18-10-6-4-7-11-18/h4-15,17H,2-3,16H2,1H3,(H,23,26)(H,24,25)/b15-14+,20-17- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCMCDROYPOFOLM-URPSTEAUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C=CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)/C=C/C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.